Cas no 120427-48-7 (1-Propanone, 1-[5-(trifluoromethyl)-2-pyridinyl]-)
120427-48-7 structure
Product Name:1-Propanone, 1-[5-(trifluoromethyl)-2-pyridinyl]-
CAS No:120427-48-7
MF:C9H8F3NO
MW:203.1611328125
CID:3682299
PubChem ID:19818686
Update Time:2025-04-22
1-Propanone, 1-[5-(trifluoromethyl)-2-pyridinyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone, 1-[5-(trifluoromethyl)-2-pyridinyl]-
- 1-(5-(TRIFLUOROMETHYL)PYRIDIN-2-YL)PROPAN-1-ONE
- 120427-48-7
- 2-propionyl 5-trifluoromethylpyridine
- SCHEMBL9795362
-
- Inchi: 1S/C9H8F3NO/c1-2-8(14)7-4-3-6(5-13-7)9(10,11)12/h3-5H,2H2,1H3
- InChI Key: NBZCBNGJPMSYQV-UHFFFAOYSA-N
- SMILES: FC(C1=CN=C(C=C1)C(CC)=O)(F)F
Computed Properties
- Exact Mass: 203.05579836Da
- Monoisotopic Mass: 203.05579836Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 30Ų
1-Propanone, 1-[5-(trifluoromethyl)-2-pyridinyl]- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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